Cas no 159177-79-4 (4-3-(trifluoromethyl)phenylmorpholin-3-one)

• Product Name: 4-3-(trifluoromethyl)phenylmorpholin-3-one
• CAS No: 159177-79-4
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• CID: 6060311
• PubChem ID: 53830666
• Update Time: 2025-10-24

4-3-(trifluoromethyl)phenylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(trifluoromethyl)phenylmorpholin-3-one
• EN300-1086064
• 4-[3-(trifluoromethyl)phenyl]morpholin-3-one
• SCHEMBL5740890
• GCEZVKLMKJQRIG-UHFFFAOYSA-N
• 159177-79-4

• Inchi： 1S/C11H10F3NO2/c12-11(13,14)8-2-1-3-9(6-8)15-4-5-17-7-10(15)16/h1-3,6H,4-5,7H2
• InChI Key： GCEZVKLMKJQRIG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(COCC1)=O)(F)F

Computed Properties

• Exact Mass: 245.06636305g/mol
• Monoisotopic Mass: 245.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-3-(trifluoromethyl)phenylmorpholin-3-one

Comprehensive Overview of 4-3-(Trifluoromethyl)phenylmorpholin-3-one (CAS No. 159177-79-4): Properties, Applications, and Industry Insights

The compound 4-3-(trifluoromethyl)phenylmorpholin-3-one (CAS No. 159177-79-4) is a specialized organic molecule featuring a morpholin-3-one core substituted with a 3-(trifluoromethyl)phenyl group. This structural configuration imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, traits highly sought after in drug discovery. Recent studies highlight its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the growing demand for precision medicine.

In the context of green chemistry and sustainable synthesis, 159177-79-4 has garnered attention due to its compatibility with catalytic methods. Researchers are exploring its use in flow chemistry and microwave-assisted reactions, addressing industry priorities for reduced solvent waste and energy efficiency. The compound’s electron-deficient aromatic ring also facilitates selective cross-coupling reactions, a topic frequently queried in academic forums and patent literature.

From an analytical standpoint, 4-3-(trifluoromethyl)phenylmorpholin-3-one exhibits distinct spectral signatures. Nuclear magnetic resonance (NMR) studies reveal characteristic shifts for the morpholinone protons (δ 3.5–4.0 ppm) and the CF3 group (δ ~120 ppm in ¹⁹F NMR). These features simplify purity assessments, a critical consideration for QA/QC protocols in contract manufacturing organizations (CMOs).

The compound’s stability under physiological pH ranges (5–8) has spurred investigations into its prodrug potential. With AI-driven drug design becoming a dominant trend, molecular docking simulations suggest that 159177-79-4 could serve as a scaffold for neuroprotective agents—a hot topic in neurodegenerative disease research. This aligns with frequent search queries like “morpholinone derivatives in CNS drugs” or “trifluoromethyl compounds for Alzheimer’s.”

Industrial-scale production of 4-3-(trifluoromethyl)phenylmorpholin-3-one requires optimization of Pd-catalyzed amination steps, as noted in recent process chemistry publications. Regulatory compliance, particularly REACH and ICH guidelines, further underscores the need for rigorous impurity profiling—a subject often discussed in pharma SEO content targeting quality control professionals.

Emerging applications include its use in OLED materials, where the trifluoromethyl group improves electron transport properties. This connects to trending searches on “high-performance organic semiconductors,” reflecting cross-disciplinary interest. Patent analysis (2020–2024) shows a 40% increase in filings referencing 159177-79-4, signaling its expanding industrial relevance.

In summary, 4-3-(trifluoromethyl)phenylmorpholin-3-one exemplifies the convergence of synthetic innovation and therapeutic potential. Its multifaceted roles—from medicinal chemistry to material science—position it as a compound of enduring scientific and commercial significance.